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Abstract

This application note details a robust and sensitive method for the quantitative analysis of the
fungicide Captan in complex food matrices. Due to its thermal instability and susceptibility to
matrix effects in chromatographic analysis, accurate quantification of Captan can be
challenging. This protocol utilizes a QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) sample preparation procedure followed by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS). To counteract signal suppression or enhancement caused by co-
eluting matrix components, a stable isotope-labeled internal standard, Captan-d6, is employed.
The use of Captan-d6 ensures high accuracy and precision by compensating for variations
during sample preparation and ionization. This document provides detailed experimental
protocols, data on method performance across various food matrices, and illustrates the
importance of using an isotopic internal standard for reliable pesticide residue analysis.
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Introduction

Captan is a widely used, non-systemic phthalimide fungicide that effectively controls a broad
spectrum of fungal diseases on a variety of agricultural and horticultural crops. Regulatory
bodies worldwide have established maximum residue limits (MRLS) for Captan in food products
to ensure consumer safety. The accurate determination of Captan residues is therefore crucial
for monitoring compliance and safeguarding public health.

The analysis of Captan is often complicated by its thermal lability, which makes Gas
Chromatography (GC) methods prone to analyte degradation and variability.[1][2] Liquid
Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) offers a more robust
alternative by avoiding high-temperature inlets.[1][2] However, LC-MS/MS analysis is
susceptible to matrix effects, where co-extracted compounds from the sample matrix can
interfere with the ionization of the target analyte, leading to either suppression or enhancement
of the signal and, consequently, inaccurate quantification.[3]

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a
standard for pesticide residue analysis in food due to its simplicity, speed, and minimal solvent
usage.[4][5] Even with efficient cleanup, complex matrices can still introduce significant matrix
effects. To address this challenge, the use of a stable isotope-labeled internal standard (ILIS) is
the preferred approach.[6] An ILIS, such as Captan-d6, has nearly identical chemical and
physical properties to the native analyte and co-elutes chromatographically. It is therefore
affected by matrix interferences in the same manner as the target compound, allowing for
reliable correction of signal variations.[6]

This application note presents a validated LC-MS/MS method for the analysis of Captan in
various fruit and vegetable matrices, employing the EN 15662 QUEChERS protocol for sample
preparation and Captan-d6 as an internal standard to ensure accurate quantification by
mitigating matrix effects.

Experimental Protocols
Materials and Reagents

» Standards: Captan (=298% purity), Captan-d6 (=98% purity, 98 atom % D).

e Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade).
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e Reagents: Formic acid (=98%), Ammonium formate (=99%), Anhydrous magnesium sulfate
(MgSO0a), Sodium chloride (NaCl), Trisodium citrate dihydrate, Disodium citrate
sesquihydrate.

e QUEChERS Extraction Salts: EN 15662 formulation (4 g MgSQOa4, 1 g NaCl, 1 g trisodium
citrate dihydrate, 0.5 g disodium citrate sesquihydrate).[7]

o Dispersive SPE (dSPE): 150 mg MgSQa4, 50 mg Primary Secondary Amine (PSA).

Sample Preparation (QUEChERS EN 15662)

The workflow for the sample preparation is outlined below.
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Sample Preparation Workflow

@e 10g of fruit or vegetable sample

\/
(Spike with Captan-d6 Internal Standarca

\
[Add 10 mL Acetonitrile]

\/
(Shake vigorously for 1 mirD

\
G\dd EN 15662 QUEChERS salts)

\/
(Shake immediately for 1 minj

\4
[Centrifuge at 4000 rpm for 5 mirD

Dispersive §VPE Cleanup

El'ransfer 1 mL of supernatant to dSPE tuba

\

Vortex for 30 sec

\4
(Centrifuge at 10000 rpm for 2 mirD

Ana; 'ysis

Gilter supernatant (0.22 pm) into LC viaD

l
<

Click to download full resolution via product page

Caption: QUEChERS sample preparation and cleanup workflow.
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Protocol Steps:

Homogenization: Weigh 10 g of a homogenized fruit or vegetable sample into a 50 mL
centrifuge tube.

Internal Standard Spiking: Add a specific volume of Captan-d6 working solution to the
sample to achieve a final concentration of 50 ng/mL in the final extract.

Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.[4]

Salting Out: Add the EN 15662 QUEChERS extraction salt packet. Cap the tube immediately
and shake vigorously for 1 minute.[4][7]

Centrifugation: Centrifuge the tube at 4,000 rpm for 5 minutes.

Dispersive SPE Cleanup: Transfer 1 mL of the upper acetonitrile layer to a dSPE tube
containing 150 mg MgSOa4 and 50 mg PSA.

Vortex and Centrifuge: Vortex the dSPE tube for 30 seconds, then centrifuge at 10,000 rpm
for 2 minutes.

Final Extract: Take the supernatant, filter it through a 0.22 um syringe filter, and transfer it
into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

System: Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer with an
Electrospray lonization (ESI) source.

Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 um).
Mobile Phase A: Water with 0.1% Formic Acid and 5 mM Ammonium Formate.[8]
Mobile Phase B: Methanol with 0.1% Formic Acid and 5 mM Ammonium Formate.[8]

Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-
equilibrate for 3 minutes.
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e Flow Rate: 0.4 mL/min.

e Injection Volume: 5 pL.

« lonization Mode: Positive Electrospray lonization (ESI+).
MS/MS Parameters:

The instrument was operated in Multiple Reaction Monitoring (MRM) mode. The specific
transitions, cone voltages, and collision energies are provided in the table below.

Precursor lon Product lon Cone Voltage Collision
Compound

(m/z) (m/z) (V) Energy (eV)
Captan 300.0 149.0 25 15
300.0 79.0 25 20
Captan-d6 306.0 155.0 25 15
306.0 85.0 25 20

Results and Discussion
Matrix Effects

Matrix effect (ME) was evaluated by comparing the peak area of Captan in post-extraction
spiked samples with the peak area in a neat solvent standard at the same concentration. The

formula used was:
ME (%) = (Peak Area in Matrix / Peak Area in Solvent - 1) x 100

A negative value indicates signal suppression, while a positive value indicates signal
enhancement. The use of Captan-d6 as an internal standard effectively compensates for these
effects. The corrected response is calculated as the ratio of the analyte peak area to the
internal standard peak area.
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The Solution: Isotopic Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Icms.cz [Ilcms.cz]
Icms.cz [Icms.cz]

researchgate.net [researchgate.net]

nucleus.iaea.org [nucleus.iaea.org]

2.
3.

e 4. gcms.cz [gecms.cz]
5.
6. eurl-pesticides.eu [eurl-pesticides.eu]
7.

gcap-egypt.com [qcap-egypt.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15565400/docs?utm_src=pdf-body-img#mitigating-matrix-effects-in-the-analysis-of-captan-using-isotope-labeled-internal-standards
https://www.benchchem.com/product/b15565400?utm_src=pdf-custom-synthesis#bc-rfq
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/2018eprw_mccall_unispray_c8a10a212f/2018eprw_mccall_unispray.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/2017rafa_captan_folpet_unispray_c1692663db/2017rafa_captan_folpet_unispray.pdf
https://www.researchgate.net/publication/222968859_Matrix_effects_in_ultratrace_analysis_of_pesticide_residues_in_food_and_biotic_matrices
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/FFAN1566-UNV.pdf
https://nucleus.iaea.org/sites/fcris/Shared%20Documents/SOP/QuEChERS_Phenomenex_Separation_Science.pdf
https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/meth_CaptanFolpet_EurlSRM.pdf
https://www.qcap-egypt.com/wp-content/uploads/2024/10/Improved-analysis-of-folpet-2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 8. ALC-MS/MS method with electrospray ionization and atmospheric pressure chemical
ionization source for analysis of pesticides in hemp - PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Mitigating Matrix Effects in the Analysis of Captan Using
Isotope-Labeled Internal Standards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565400/docs#mitigating-matrix-effects-in-the-
analysis-of-captan-using-isotope-labeled-internal-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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